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Introduction

VU6005806 is a positive allosteric modulator (PAM) of the M4 muscarinic acetylcholine
receptor (M4 mAChR).[1][2] M4 receptors are predominantly expressed in key brain regions
implicated in cognition and neuropsychiatric disorders, including the hippocampus and
striatum.[3] Emerging evidence suggests that potentiation of M4 receptor activity can influence
fear memory processes, making VU6005806 a valuable tool for investigating the role of the M4
receptor in fear conditioning paradigms and for the potential development of novel therapeutics
for anxiety and trauma-related disorders.

Disclaimer: To date, specific studies detailing the use of VU6005806 in fear conditioning
paradigms have not been published. The following application notes and protocols are based
on the known pharmacology of M4 PAMs and data from structurally or functionally similar
compounds, such as VU0467154 and VU0152100. These guidelines are intended to serve as a
starting point for researchers designing experiments with VU6005806.

M4 Receptor Signaling in Fear Memory
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The M4 muscarinic acetylcholine receptor is a G-protein coupled receptor that primarily signals
through the Gi/o pathway. Upon binding of the endogenous ligand acetylcholine (ACh), which is
potentiated by a PAM like VU6005806, the Gi/o protein is activated. This activation leads to the
inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (CAMP) levels.
This signaling cascade ultimately modulates neuronal excitability and neurotransmitter release
in brain circuits critical for fear memory formation and extinction, such as the hippocampus-
amygdala pathway.[4] Studies have shown that hippocampal M4 receptor expression is
associated with the strengthening of contextual fear memory.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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